1-(3-phenoxyphenyl)ethan-1-amine
Overview
Description
1-(3-Phenoxyphenyl)ethan-1-amine, commonly referred to as Phenethylamine (PEA), is an organic compound belonging to the class of compounds known as amines. It is a natural monoamine alkaloid and a trace amine found in a variety of plants and animals. PEA is a key component of many neurotransmitters, including dopamine, epinephrine, and norepinephrine. It is also a metabolite of phenylalanine and tyrosine, two essential amino acids. PEA has been the subject of much scientific research due to its potential pharmacological applications, including its ability to modulate the release of neurotransmitters and its potential as an antidepressant.
Scientific Research Applications
Phenethylamine has been studied extensively in scientific research due to its potential pharmacological applications. It has been shown to modulate the release of neurotransmitters, including dopamine, epinephrine, and norepinephrine. It has also been studied for its potential antidepressant effects, as well as its ability to modulate the release of endorphins. Additionally, 1-(3-phenoxyphenyl)ethan-1-amine has been studied for its potential to reduce anxiety and improve cognitive performance.
Mechanism of Action
The mechanism of action of Phenethylamine is not fully understood. However, it is thought to modulate the release of neurotransmitters by acting as a reuptake inhibitor, preventing the reuptake of neurotransmitters into the presynaptic neuron. Additionally, 1-(3-phenoxyphenyl)ethan-1-amine has been shown to bind to and activate certain receptors, including the serotonin 5-HT2A receptor, the dopamine D2 receptor, and the adrenergic alpha-2 receptor.
Biochemical and Physiological Effects
Phenethylamine has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters, including dopamine, epinephrine, and norepinephrine. Additionally, 1-(3-phenoxyphenyl)ethan-1-amine has been shown to increase the release of endorphins, which can lead to an increase in feelings of pleasure and euphoria. It has also been shown to reduce anxiety and improve cognitive performance.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(3-phenoxyphenyl)ethan-1-amine in laboratory experiments are numerous. It is a relatively inexpensive compound, and can be synthesized in a variety of ways. Additionally, it has a wide range of pharmacological applications, and can be used to study a variety of biochemical and physiological processes. However, there are also some limitations to using 1-(3-phenoxyphenyl)ethan-1-amine in laboratory experiments. For example, it is a highly reactive compound, and can be easily oxidized or degraded. Additionally, it is not soluble in water, and must be dissolved in an organic solvent prior to use.
Future Directions
There are numerous potential future directions for research into Phenethylamine. These include further exploration of its pharmacological applications, including its potential as an antidepressant, its ability to modulate the release of neurotransmitters, and its potential to reduce anxiety and improve cognitive performance. Additionally, further research into its biochemical and physiological effects, as well as its potential as a therapeutic agent for various neurological disorders, is needed. Finally, further research into its synthesis, structure-activity relationships, and potential toxicity is warranted.
Synthesis Methods
Phenethylamine can be synthesized in a variety of ways, including the Leuckart reaction, the Hofmann rearrangement, and the reductive amination of phenylacetic acid. The Leuckart reaction is the most commonly used method, and involves the reaction of an aldehyde or ketone with an amine in the presence of a strong base. The Hofmann rearrangement is a less commonly used method, which involves the conversion of an amide to an amine via the use of an acid catalyst. The reductive amination of phenylacetic acid involves the reaction of an aldehyde or ketone with an amine in the presence of a reducing agent, such as sodium cyanoborohydride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-phenoxyphenyl)ethan-1-amine involves the reaction of 3-phenoxybenzyl chloride with ethylamine in the presence of a base to yield the desired product.", "Starting Materials": [ "3-phenoxybenzyl chloride", "ethylamine", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 3-phenoxybenzyl chloride to a reaction flask", "Add ethylamine to the reaction flask", "Add base to the reaction flask to initiate the reaction", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool and then extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
256218-51-6 |
Product Name |
1-(3-phenoxyphenyl)ethan-1-amine |
Molecular Formula |
C14H15NO |
Molecular Weight |
213.3 |
Purity |
95 |
Origin of Product |
United States |
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